Cas no 1806891-45-1 (3-Amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 3-Amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1806891-45-1
• MF: C₈H₇ClF₂N₂O
• MW: 220.603787660599
• CID: 4857463
• Update Time: 2025-07-21

3-Amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H7ClF2N2O/c9-2-6-4(3-14)1-5(12)7(13-6)8(10)11/h1,3,8H,2,12H2
• InChI Key： XVASTHPRKJRZHC-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=O)C=C(C(C(F)F)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 0.7
• Topological Polar Surface Area: 56

Additional information on 3-Amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde

Introduction to 3-Amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1806891-45-1) and Its Applications in Modern Chemical Biology

3-Amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde, identified by the CAS number 1806891-45-1, is a highly versatile and structurally intriguing compound that has garnered significant attention in the field of chemical biology and drug discovery. This heterocyclic aldehyde features a pyridine core adorned with multiple functional groups, including an amino group, a chloromethyl substituent, and a difluoromethyl moiety, which collectively endow it with unique reactivity and biological potential. The compound's molecular architecture makes it an invaluable building block for synthesizing complex molecules, particularly in the development of novel therapeutic agents.

The amino group at the 3-position of the pyridine ring serves as a nucleophilic site, enabling the formation of amide, urea, or imine linkages through condensation reactions with carboxylic acids, isocyanates, or aldehydes, respectively. This functionality is particularly useful in medicinal chemistry for constructing pharmacophores that interact with biological targets such as enzymes and receptors. Additionally, the presence of a chloromethyl group at the 6-position introduces electrophilic character to the molecule, facilitating nucleophilic substitution reactions that can be exploited to introduce diverse substituents for further derivatization.

The difluoromethyl group at the 2-position is a well-documented pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity in drug candidates. This moiety has been extensively studied for its ability to modulate enzyme activity and receptor interactions, making it a valuable feature in the design of small-molecule inhibitors and agonists. The combination of these functional groups in 3-Amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde provides a rich scaffold for medicinal chemists to explore new chemical space and develop innovative therapeutic strategies.

In recent years, this compound has been employed in several high-profile research projects aimed at addressing unmet medical needs. For instance, its structural framework has been leveraged to design novel inhibitors of kinases and other enzyme targets implicated in cancer and inflammatory diseases. The chloromethyl group, in particular, has been utilized to form covalent bonds with biological targets, leading to the development of highly potent and selective inhibitors. Such covalent interactions often result in improved pharmacodynamic properties compared to traditional non-covalent binders.

Another area where 3-Amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde has demonstrated utility is in the synthesis of protease inhibitors. Proteases play critical roles in various physiological processes, including signal transduction and pathogen proliferation. By modifying the pyridine core with functional groups that enhance binding affinity or alter substrate specificity, researchers have been able to develop protease inhibitors with improved efficacy and reduced side effects. The amino group and chloromethyl group provide multiple points of interaction with the active sites of these enzymes, enabling precise tuning of inhibitory activity.

The difluoromethyl group, while contributing to metabolic stability, also influences the electronic properties of the molecule, which can be exploited to modulate receptor binding. This has been particularly relevant in the development of G protein-coupled receptor (GPCR) modulators, where subtle changes in electronic distribution can significantly alter ligand potency and selectivity. Researchers have harnessed these principles to design novel agonists and antagonists for therapeutic applications such as pain management and cardiovascular disease.

Advances in computational chemistry have further enhanced the utility of 3-Amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde by enabling high-throughput virtual screening and structure-based drug design. These methodologies allow researchers to rapidly identify promising derivatives with optimized pharmacokinetic profiles before undertaking costly wet-lab synthesis. The integration of machine learning algorithms has accelerated this process by predicting binding affinities and identifying key structural features that contribute to biological activity.

The compound's versatility extends beyond its role as a synthetic intermediate; it also serves as a probe for understanding fundamental biochemical pathways. By introducing reporter groups or biologically active moieties into its structure, researchers can gain insights into enzyme mechanisms and cellular signaling networks. Such studies not only advance our understanding of disease pathways but also provide new opportunities for therapeutic intervention.

In conclusion,3-Amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1806891-45-1) represents a cornerstone compound in modern chemical biology and drug discovery. Its unique combination of functional groups makes it an indispensable tool for designing novel therapeutics targeting a wide range of diseases. As research continues to uncover new applications for this compound, its importance in advancing pharmaceutical innovation is likely to grow even further.